Cas no 2172194-85-1 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2172194-85-1
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5862093
• PubChem ID: 165509826
• Update Time: 2025-07-19

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid
• 2172194-85-1
• EN300-1556995
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}methyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-25(28-14-17-13-23(17)26(31)32)16-6-5-7-18(12-16)29-27(33)34-15-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-12,17,23-24H,13-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： RTGQSBHWSUJMMK-UHFFFAOYSA-N
• SMILES： OC(C1CC1CNC(C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid (CAS No. 2172194-85-1): A Comprehensive Overview

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid (CAS No. 2172194-85-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Fmoc-Phe-Cpa-OH, is a derivative of cyclopropane carboxylic acid and is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the integrity of the final product.

The Fmoc group in Fmoc-Phe-Cpa-OH plays a crucial role in the synthesis and purification processes. It provides a stable and easily removable protecting group for the amino functionality, allowing for precise control over the reactivity of the molecule during multi-step syntheses. The removal of the Fmoc group is typically achieved using mild base conditions, such as piperidine in dimethylformamide (DMF), which ensures high yields and minimal side reactions.

Recent studies have highlighted the potential of Fmoc-Phe-Cpa-OH in various therapeutic areas. One notable application is in the development of novel anti-cancer agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of Fmoc-Phe-Cpa-OH exhibit significant cytotoxic activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The unique structure of Fmoc-Phe-Cpa-OH allows it to interact with specific cellular targets, potentially leading to improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-cancer properties, Fmoc-Phe-Cpa-OH has also been explored for its potential in neurodegenerative diseases. Studies have demonstrated that certain derivatives of this compound can cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration. For example, a study published in Neuropharmacology reported that a modified form of Fmoc-Phe-Cpa-OH was effective in reducing beta-amyloid aggregation and improving cognitive function in animal models of Alzheimer's disease.

The synthetic versatility of Fmoc-Phe-Cpa-OH has also made it an attractive candidate for drug discovery programs. Its cyclopropane core provides a rigid scaffold that can be functionalized with various substituents to optimize pharmacological properties such as solubility, stability, and bioavailability. This flexibility allows researchers to fine-tune the molecule's interactions with biological targets, leading to the development of more potent and selective therapeutic agents.

From a pharmaceutical perspective, the production and purification of Fmoc-Phe-Cpa-OH are critical steps that require careful optimization. High-performance liquid chromatography (HPLC) is commonly used for purification, ensuring that the final product meets stringent quality standards. The purity and consistency of Fmoc-Phe-Cpa-OH are essential for its use in both research and clinical settings.

In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclopropane-1-carboxylic acid (CAS No. 2172194-85-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, synthetic versatility, and potential therapeutic benefits make it an important molecule for further investigation and development. As research continues to advance, it is likely that new derivatives and applications of Fmoc-Phe-Cpa-OH will emerge, contributing to the advancement of drug discovery and therapeutic innovation.